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Compound of Interest

Compound Name: 3-Pentyn-2-ol

Cat. No.: B3427290

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 3-pentyn-
2-ol, a valuable chemical intermediate in various synthetic processes. The information is
presented to support research, development, and quality control activities.

Core Physical and Chemical Properties

3-Pentyn-2-ol is a secondary alcohol and an alkyne, with the chemical structure illustrated
below. Its bifunctionality makes it a versatile building block in organic synthesis.

Chemical Structure:

The physical characteristics of 3-pentyn-2-ol are critical for its handling, application in
reactions, and for purification processes. A summary of these properties is provided in the table
below.

Summary of Physical Properties
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Property Value Conditions
Molecular Formula CsHsO

Molecular Weight 84.12 g/mol

Boiling Point 138-140 °C at 1 atm
Melting Point -5.75°C

Density 0.900 g/mL at 20 °C
Refractive Index 1.448 at 20 °C
Flash Point 54 °C (129.2 °F) Closed Cup

o Inferred to be soluble in polar
Solubility Went
solvents.

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail the standard experimental methodologies for measuring the key
physical parameters of 3-pentyn-2-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For 3-pentyn-2-ol, a common method is the distillation method or the capillary
method (Siwoloboff method).

Methodology: Capillary Method

o Sample Preparation: A small amount (a few drops) of 3-pentyn-2-ol is placed in a small test
tube or centrifuge tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed in the sample with the open
end down.

o Apparatus Setup: The tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then immersed in an oil bath for
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even heating.

Heating and Observation: The oil bath is heated gradually. As the temperature approaches
the boiling point, a stream of bubbles will emerge from the capillary tube.

Boiling Point Determination: The heat is removed, and the bath is allowed to cool slowly. The
temperature at which the liquid begins to enter the capillary tube is recorded as the boiling
point.[1]

Determination of Density

The density of a liquid is its mass per unit volume. It is a fundamental property that can be used
to assess purity.

Methodology: Using a Pycnometer or Graduated Cylinder

Mass of Empty Container: The mass of a clean, dry measuring cylinder or pycnometer is
accurately determined using an electronic balance.

Volume Measurement: A precise volume of 3-pentyn-2-ol is added to the container. For a
graduated cylinder, the volume is read from the bottom of the meniscus.

Mass of Filled Container: The total mass of the container with the liquid is measured.

Calculation: The mass of the liquid is found by subtracting the mass of the empty container.
The density is then calculated by dividing the mass of the liquid by its volume. For higher
accuracy, this process should be repeated, and the average value taken.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property that is sensitive to temperature and
the wavelength of light used.

Methodology: Using a Refractometer

o Calibration: The refractometer is calibrated using a standard sample with a known refractive
index, often distilled water.
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o Sample Application: A few drops of 3-pentyn-2-ol are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the light source is activated. The user looks through
the eyepiece and adjusts the controls until the boundary line is sharp and centered in the

crosshairs.

o Reading: The refractive index value is read from the scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Preparation

Place Sample in Tube Insert Capillary Attach to Thermometer

Measurement
M—» Observe Bubbles Cool and Observe

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Caption: Workflow for Refractive Index Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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